Cas no 81932-03-8 (4-(Difluoromethoxy)chlorobenzene)

• Product Name: 4-(Difluoromethoxy)chlorobenzene
• CAS No: 81932-03-8
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• MDL: MFCD09879256
• CID: 702523
• PubChem ID: 10997613
• Update Time: 2025-05-22

4-(Difluoromethoxy)chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(difluoromethoxy)-
• 1-CHLORO-4-(DIFLUOROMETHOXY)BENZENE
• 4-(Difluoromethoxy)chlorobenzene
• SCHEMBL8397263
• SYJQEQBXNOPBAT-UHFFFAOYSA-N
• AKOS006241764
• 1-Chloro-4-difluoromethoxy-benzene
• SY065134
• FT-0678196
• AS-48065
• MFCD09879256
• F17616
• DTXSID70451222
• 1-Chloro-4-difluoromethoxybenzene
• 81932-03-8
• 4-Chlorophenyl difluoromethyl ether
• CS-0319389
• A864479
• 4-Chloro-1-(difluoromethoxy)benzene

• MDL： MFCD09879256
• Inchi： 1S/C7H5ClF2O/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4,7H
• InChI Key： SYJQEQBXNOPBAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 177.9996988g/mol
• Monoisotopic Mass: 177.9996988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

4-(Difluoromethoxy)chlorobenzene Security Information

• HazardClass：IRRITANT

Additional information on 4-(Difluoromethoxy)chlorobenzene

4-(Difluoromethoxy)chlorobenzene: A Comprehensive Overview

4-(Difluoromethoxy)chlorobenzene (CAS No. 81932-03-8) is a chemical compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique structure, has been the subject of extensive studies due to its potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 4-(difluoromethoxy)chlorobenzene.

The molecular structure of 4-(difluoromethoxy)chlorobenzene consists of a benzene ring with two substituents: a chlorine atom and a difluoromethoxy group (-O-CF₂-). This arrangement imparts the compound with distinct electronic and steric properties, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices.

One of the most notable applications of 4-(difluoromethoxy)chlorobenzene is in the field of drug discovery. Researchers have utilized this compound as a building block for developing bioactive molecules with potential therapeutic effects. For instance, its ability to act as a precursor in the synthesis of complex heterocyclic compounds has opened new avenues in medicinal chemistry. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties.

In addition to its role in pharmaceuticals, 4-(difluoromethoxy)chlorobenzene has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and solar cells. Recent advancements in nanotechnology have further enhanced its utility by enabling the creation of ultra-thin films with exceptional conductivity.

The synthesis of 4-(difluoromethoxy)chlorobenzene involves a multi-step process that typically begins with the chlorination of benzene derivatives. The introduction of the difluoromethoxy group requires precise control over reaction conditions to ensure optimal yields. Recent innovations in catalytic methods have significantly improved the efficiency and sustainability of this synthesis process.

From an environmental standpoint, 4-(difluoromethoxy)chlorobenzene has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, this compound can undergo rapid degradation, reducing its potential harm to ecosystems. However, further studies are needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 4-(difluoromethoxy)chlorobenzene (CAS No. 81932-03-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques have solidified its position as an important material in modern chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an even greater role in shaping future technologies and therapies.